Cas no 320-62-7 (3-Chloro-4-(trifluoromethyl)benzoyl fluoride)

• Product Name: 3-Chloro-4-(trifluoromethyl)benzoyl fluoride
• CAS No: 320-62-7
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• MDL: MFCD04972756
• CID: 293490
• PubChem ID: 614675
• Update Time: 2025-04-19

3-Chloro-4-(trifluoromethyl)benzoyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(trifluoromethyl)benzoyl fluoride
• Benzoyl fluoride,3-chloro-4-(trifluoromethyl)-
• 3-chloro-4-trifluoromethylbenzoyl fluoride
• Benzoic acid,fluoroanhydride,3-chloro-4-trifluoromethyl
• Benzoic acid, fluoroanhydride, 3-chloro-4-trifluoromethyl-
• 320-62-7
• MFCD04972756
• BS-16988
• 3-Chloro-4-(trifluoromethyl)benzoyl fluoride #
• 3-Chloro-4-(trifluoromethyl)benzoyl choride
• DTXSID80346756
• AKOS016009729
• SCHEMBL9526608
• CS-0157137
• 3-Chloro-4-(trifluoromethyl)benzoylfluoride

• MDL： MFCD04972756
• Inchi： 1S/C8H3ClF4O/c9-6-3-4(7(10)14)1-2-5(6)8(11,12)13/h1-3H
• InChI Key： WOWQBKFFFFXDJO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)F)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 225.98100
• Monoisotopic Mass: 225.9808551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 228.8±40.0 ºC (760 Torr),
• Flash Point: 92.2±27.3 ºC,
• Solubility: Almost insoluble (0.01 g/l) (25 º C),
• PSA: 17.07000
• LogP: 3.46850

3-Chloro-4-(trifluoromethyl)benzoyl fluoride Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34